Cas no 142332-65-8 (4-(3-methylphenyl)butan-1-amine)

4-(3-methylphenyl)butan-1-amine structure
142332-65-8 structure
Product Name:4-(3-methylphenyl)butan-1-amine
CAS No:142332-65-8
MF:C11H17N
MW:163.259382963181
CID:1311033
PubChem ID:19797603
Update Time:2025-04-20

4-(3-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanamine, 3-methyl-
    • 4-(3-methylphenyl)butan-1-amine
    • SCHEMBL8605570
    • EN300-1847437
    • 142332-65-8
    • 4-(m-tolyl)butan-1-amine
    • AKOS013465890
    • 3-Methyl-benzenebutanamine
    • CS-0286689
    • Inchi: 1S/C11H17N/c1-10-5-4-7-11(9-10)6-2-3-8-12/h4-5,7,9H,2-3,6,8,12H2,1H3
    • InChI Key: NLLKACGYTNMXNA-UHFFFAOYSA-N
    • SMILES: NCCCCC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

4-(3-methylphenyl)butan-1-amine Pricemore >>

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